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Compound of Interest

Compound Name:
Methyl 2-

(methoxymethyl)benzoate

CAS No.: 942-57-4

Cat. No.: B3059092

Get Quote

Executive Summary
Methyl 2-(methoxymethyl)benzoate (CAS 942-57-4) is a bifunctional aromatic ester often

used as a scaffold in drug development.[1] Its identification relies on distinguishing it from two

classes of isomers:[1]

Regioisomers: Methyl 3-(methoxymethyl)benzoate (Meta) and Methyl 4-

(methoxymethyl)benzoate (Para).

Constitutional Isomers: Compounds with identical mass (

, MW 180.20) but different connectivity, such as Methyl 4-methoxy-2-methylbenzoate.[1]

Key Differentiator: The "Ortho Effect" in Mass Spectrometry (phthalide formation) and the

Benzylic Methylene Shift in

H NMR are the definitive analytical fingerprints for the target molecule.
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Structural Profiles & Isomer Definition
Compound Name Structure Type CAS No. Key Feature

Methyl 2-

(methoxymethyl)benz

oate

Target (Ortho) 942-57-4

1,2-substitution;

Proximity of Ester &

Ether groups.[1]

Methyl 3-

(methoxymethyl)benz

oate

Isomer (Meta) 5368-81-0*

1,3-substitution; No

steric/electronic

interaction between

groups.[1]

Methyl 4-

(methoxymethyl)benz

oate

Isomer (Para) 1719-82-0

1,4-substitution;

Symmetric aromatic

signals (

).[1]

Methyl 4-methoxy-2-

methylbenzoate
Constitutional 35598-05-1

Contains Ar-Me and

Ar-OMe (No benzylic

ether).[1]

*Note: CAS numbers for meta isomers may vary by salt/derivative; 5368-81-0 refers to the 3-

methoxy analog often confused in searches.[1] The specific methoxymethyl meta isomer is less

common.

Comparative Spectroscopic Analysis
A. Nuclear Magnetic Resonance ( H NMR)
The proton NMR spectrum provides the most immediate confirmation of regio-chemistry.

1. Benzylic Methylene (

)
The chemical shift of the methylene protons connecting the ether oxygen to the ring is sensitive

to the ester's position.[1]
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Ortho (Target): The ester carbonyl exerts a deshielding anisotropic effect on the adjacent

benzylic protons.

Para/Meta: The effect diminishes with distance.

Signal Ortho (Target) Para (Isomer) Meta (Isomer)

Ar-

-OMe
4.80 - 4.90 ppm (s) 4.46 ppm (s) 4.48 - 4.52 ppm (s)

Ester
3.89 ppm (s) 3.87 ppm (s) 3.90 ppm (s)

Ether
3.45 ppm (s) 3.36 ppm (s) 3.40 ppm (s)

Critical Insight: If your spectrum shows a benzylic singlet

ppm, you likely have the Para or Meta isomer, not the Ortho target.

2. Aromatic Region Patterns
Ortho: Complex 4-proton pattern.[1] The proton at C-6 (adjacent to ester) is deshielded (

ppm), while the others appear as multiplets (

ppm).

Para: Classic symmetric AA'BB' system (two doublets,

Hz) at

8.00 and

7.40.
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Meta: Asymmetric pattern: Singlet (H-2), Doublet (H-4), Doublet (H-6), Triplet (H-5).

B. Mass Spectrometry (EI-MS) - The "Ortho Effect"
Electron Ionization (EI) MS is the definitive tool for confirming the 1,2-substitution pattern.[1]

Ortho Mechanism: The target molecule undergoes a specific fragmentation where the ether

methoxy group is eliminated, followed by cyclization to form a stable Phthalide ion (

133) or loss of methanol to form the isobenzofuranone cation.

Para/Meta Mechanism: These isomers cannot cyclize. They typically fragment via simple

loss of the methoxy radical (

) or the carbomethoxy group (

).[1]

Fragmentation Workflow (Graphviz)

Molecular Ion (M+)
m/z 180

Ortho-Effect Intermediate
(H-transfer)

Ortho Isomer Only

Benzylic Cleavage
[M - OCH3]+

m/z 149

Para/Meta Isomers
(No Cyclization)

Phthalide Cation
[M - CH3OH]+ 

m/z 148

- CH3OH

Benzoyl Cation
m/z 105

- CO2 / Rearrange
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Click to download full resolution via product page

Figure 1: Distinctive fragmentation pathways. The Ortho isomer uniquely cyclizes to form

species related to phthalide (m/z 148/133), whereas Para/Meta isomers favor simple cleavage

(m/z 149).

Experimental Protocols
Protocol A: GC-MS Identification
Objective: Differentiate isomers based on retention time and fragmentation patterns.[1]

Sample Prep: Dissolve 1 mg of sample in 1 mL of HPLC-grade Dichloromethane (DCM).

Instrument: Agilent 7890/5977 (or equivalent) with EI source (70 eV).

Column: DB-5ms or HP-5ms (30m x 0.25mm x 0.25µm).[1]

Method:

Inlet: 250°C, Split 20:1.

Oven: 60°C (1 min)

20°C/min

280°C (3 min).

Data Analysis:

Target (Ortho): Look for base peak or significant abundance at m/z 148 (Loss of MeOH)

and m/z 104/105.

Isomer (Para): Look for dominant m/z 149 (Loss of OMe) and m/z 121 (Loss of COOMe).

Protocol B: H NMR Characterization
Objective: Confirm regiochemistry via coupling constants.

Solvent:
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(Chloroform-d) with 0.03% TMS internal standard.[1]

Concentration: 10-15 mg sample in 0.6 mL solvent.

Acquisition: 400 MHz or higher. 16 scans, 30° pulse angle, D1 = 1.0 sec.

Verification Step:

Integrate the singlet at ~3.9 ppm (3H, Ester).

Integrate the singlet at ~3.4 ppm (3H, Ether).

Crucial: Integrate the singlet at ~4.8 ppm. If it integrates to 2H and is sharp, it confirms the

benzylic

.[1] If this signal is absent or appears as a singlet at 2.3-2.6 ppm, you have the
constitutional isomer (Ar-CH3).[1]

Summary of Distinguishing Data

Feature
Methyl 2-
(methoxymethyl)be
nzoate (Target)

Methyl 4-
(methoxymethyl)be
nzoate (Para)

Methyl 4-methoxy-
2-methylbenzoate
(Constitutional)

H NMR Benzylic
4.85 ppm (s, 2H,

)

4.46 ppm (s, 2H,

)

Absent (Methyl at

2.[1]60)

H NMR Aromatic
Asymmetric (4

signals)

Symmetric AA'BB' (2

doublets)
Asymmetric (s, d, d)

Major MS Fragment
148 (

), 133

149 (

)

149 (

)

IR Carbonyl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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